Cas no 2154-81-6 (4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl chloride)

• Product Name: 4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl chloride
• CAS No: 2154-81-6
• MF: C₁₁H₁₀ClNO₃S
• MW: 271.720000743866
• MDL: MFCD16340726
• CID: 3385375
• PubChem ID: 56687126
• Update Time: 2025-06-08

4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL CHLORIDE, 4-(3,5-DIMETHYL-4-ISOXAZOLYL)-
• 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride
• 4-(3,5-Dimethylisoxazol-4-yl)benzene-1-sulfonyl chloride
• 4-(3,5-Dimethylisoxazol-4-yl)benzenesulfonyl chloride
• MFCD16340726
• 4-(3,5-Dimethylisoxazol-4-yl)benzene-1-sulfonylchloride
• 2154-81-6
• BS-40339
• AKOS022322424
• CS-0336433
• 4-(3,5-Dimethyl-1,2-oxazol-4-yl)benzenesulfonyl chloride
• 4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl chloride

• MDL： MFCD16340726
• Inchi： 1S/C11H10ClNO3S/c1-7-11(8(2)16-13-7)9-3-5-10(6-4-9)17(12,14)15/h3-6H,1-2H3
• InChI Key： QJYNNCTYXNVRBN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C2=C(C)ON=C2C)C=C1

Computed Properties

• Exact Mass: 271.0069920Da
• Monoisotopic Mass: 271.0069920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6Ų

Additional information on 4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl chloride

4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl Chloride (CAS No. 2154-81-6): An Overview of Its Synthesis, Applications, and Recent Research

4-(3,5-Dimethyl-4-isoxazolyl)benzenesulfonyl chloride (CAS No. 2154-81-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted isoxazole ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications, particularly in the development of new drugs and therapeutic agents.

The synthesis of 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride typically involves a multi-step process. One common approach begins with the preparation of 3,5-dimethylisoxazole, which is then coupled with 4-chlorobenzenesulfonyl chloride through a nucleophilic substitution reaction. This reaction is often carried out in the presence of a base such as triethylamine to facilitate the formation of the desired product. The resulting compound is a white crystalline solid that is highly reactive due to the presence of the sulfonyl chloride group.

In recent years, 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel antifungal agents. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the ability of the sulfonyl chloride group to form covalent bonds with specific fungal enzymes, thereby disrupting their function.

Beyond antifungal applications, 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride has also shown promise in the development of anti-inflammatory drugs. A study conducted by a team at the University of California, San Francisco, demonstrated that certain derivatives of this compound were effective in inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride could be a valuable starting point for the design of new anti-inflammatory therapies.

The structural versatility of 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. In these applications, the compound can serve as a building block for generating large libraries of structurally diverse molecules that can be screened for various biological activities. This approach has been successfully employed by several pharmaceutical companies to identify lead compounds for drug discovery programs.

In addition to its medicinal applications, 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride has found use in other areas of chemical research. For example, it has been employed as a reagent in organic synthesis to introduce sulfonyl groups into target molecules. The reactivity and selectivity of this compound make it particularly useful for modifying complex organic structures without affecting other functional groups present in the molecule.

The safety and handling of 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride are important considerations for researchers working with this compound. As with many sulfonyl chlorides, it is highly reactive and can release hydrochloric acid upon hydrolysis. Therefore, it should be handled under an inert atmosphere and stored in a cool, dry place to prevent degradation. Personal protective equipment (PPE), including gloves and goggles, should be worn when handling this compound to minimize exposure risks.

In conclusion, 4-(3,5-dimethyl-4-isoxazolyl)benzenesulfonyl chloride (CAS No. 2154-81-6) is a multifaceted organic compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for developing new drugs and therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further cementing its importance in the scientific community.